Cas no 851987-75-2 (2,4-dimethoxy-N'-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)benzohydrazide)

• Product Name: 2,4-dimethoxy-N'-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)benzohydrazide
• CAS No: 851987-75-2
• MF: C₁₈H₁₉N₃O₄S
• MW: 373.426162958145
• CID: 5847223
• PubChem ID: 7105687
• Update Time: 2025-06-08

2,4-dimethoxy-N'-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)benzohydrazide Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethoxy-N-(4-methoxy-7-methylbenzo[d]thiazol-2-yl)benzohydrazide
• Benzoic acid, 2,4-dimethoxy-, 2-(4-methoxy-7-methyl-2-benzothiazolyl)hydrazide
• F0642-3856
• 851987-75-2
• 2,4-dimethoxy-N'-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)benzohydrazide
• 2,4-dimethoxy-N'-(4-methoxy-7-methylbenzo[d]thiazol-2-yl)benzohydrazide
• AKOS024590851

• Inchi： 1S/C18H19N3O4S/c1-10-5-8-13(24-3)15-16(10)26-18(19-15)21-20-17(22)12-7-6-11(23-2)9-14(12)25-4/h5-9H,1-4H3,(H,19,21)(H,20,22)
• InChI Key： RCSYAMNPQLRGAK-UHFFFAOYSA-N
• SMILES： C(NNC1=NC2=C(OC)C=CC(C)=C2S1)(=O)C1=CC=C(OC)C=C1OC

Computed Properties

• Exact Mass: 373.10962727g/mol
• Monoisotopic Mass: 373.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Density: 1.323±0.06 g/cm3(Predicted)
• pka: 10.21±0.23(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2,4-dimethoxy-N'-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)benzohydrazide

Introduction to 2,4-dimethoxy-N'-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)benzohydrazide (CAS No. 851987-75-2) and Its Emerging Applications in Chemical Biology

2,4-dimethoxy-N'-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)benzohydrazide, identified by the CAS number 851987-75-2, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This compound belongs to the benzohydrazide class, characterized by the presence of a benzene ring linked to a hydrazide functional group. The molecular structure further incorporates methoxy and methyl substituents, as well as a benzothiazole moiety, which collectively contribute to its distinct chemical and biological properties.

The benzothiazole scaffold is a well-known pharmacological motif, widely recognized for its role in various biological processes and therapeutic applications. It is frequently found in pharmaceuticals targeting neurological disorders, infectious diseases, and cancer. The incorporation of methoxy and methyl groups into the benzothiazole ring enhances its lipophilicity and binding affinity, making it an attractive candidate for drug development. In particular, the hydrazide group in 2,4-dimethoxy-N'-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)benzohydrazide introduces reactivity that can be exploited in covalent drug design strategies.

Recent advancements in medicinal chemistry have highlighted the potential of benzohydrazides as scaffolds for developing novel bioactive molecules. The hydrazide moiety is particularly valuable for forming covalent bonds with target proteins, leading to irreversible inhibition of enzymatic activity. This property has been exploited in the development of next-generation drugs that exhibit enhanced potency and prolonged duration of action. For instance, studies have demonstrated that benzohydrazides can selectively target kinases and other enzymes involved in cancer progression by forming stable adducts with key residues.

2,4-dimethoxy-N'-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)benzohydrazide has been investigated for its potential role in modulating inflammatory pathways. Emerging research suggests that this compound may interact with transcription factors and signaling proteins involved in the NF-κB pathway, a central regulator of inflammation. By inhibiting key enzymes such as IKKβ (IκB kinase β), this compound could potentially reduce pro-inflammatory cytokine production, offering a novel therapeutic approach for chronic inflammatory diseases such as rheumatoid arthritis and atherosclerosis.

The structural features of 2,4-dimethoxy-N'-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)benzohydrazide also make it a promising candidate for anticancer applications. Benzothiazole derivatives have shown efficacy in disrupting microtubule formation and inhibiting tyrosine kinases, both of which are critical for cancer cell proliferation. Preclinical studies have indicated that this compound may induce apoptosis in certain cancer cell lines by activating caspase-dependent pathways. Furthermore, its ability to cross the blood-brain barrier suggests potential utility in treating central nervous system tumors.

In vitro studies have also explored the antimicrobial properties of 2,4-dimethoxy-N'-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)benzohydrazide. The compound has demonstrated activity against Gram-positive bacteria by interfering with bacterial cell wall synthesis. This mechanism of action is particularly relevant in the context of rising antibiotic resistance rates, where novel antimicrobial agents are urgently needed. Additionally, its structural similarity to known antifungal compounds suggests that it may also exhibit efficacy against fungal pathogens.

The synthesis of 2,4-dimethoxy-N'-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)benzohydrazide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include condensation reactions between appropriately substituted benzhydrazides and halogenated benzothiazole derivatives under controlled conditions. Advances in catalytic methods have enabled more efficient synthesis routes, reducing the environmental impact of production processes.

The pharmacokinetic profile of this compound is another area of active investigation. Initial pharmacokinetic studies suggest that 2,4-dimethoxy-N'-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)benzohydrazide exhibits moderate oral bioavailability and reasonable tissue distribution upon administration. These properties are favorable for drug development but may require further optimization through structural modifications to enhance metabolic stability and reduce potential side effects.

The safety profile of 851987-75-2 is currently under evaluation through preclinical toxicology studies. Early findings indicate that the compound is generally well-tolerated at therapeutic doses but may exhibit hepatotoxicity at higher concentrations. Understanding these toxicological parameters is crucial for guiding clinical trial design and ensuring patient safety during drug development.

The integration of computational chemistry techniques has accelerated the discovery process for compounds like 851987-75-2. Molecular modeling and virtual screening have been employed to identify potential binding interactions with target proteins before experimental validation. These computational approaches not only save time but also provide valuable insights into the structural requirements for optimal biological activity.

Future directions in research on 851987_75_2 include exploring its potential as an adjuvant therapy alongside existing treatments for chronic diseases. Combination therapies have shown promise in overcoming treatment resistance and improving patient outcomes. Additionally, investigating derivatives of this compound could reveal new bioactive molecules with enhanced efficacy or reduced toxicity compared to the parent compound.

The versatility of 851987_75_2 makes it a valuable tool for academic researchers studying fundamental biological processes as well as pharmaceutical companies developing novel therapeutics. Its unique structure offers opportunities for innovation across multiple therapeutic areas, including oncology, immunology, and infectious diseases.